Cas no 2305359-61-7 (N-[2-[4-(4-Chlorophenyl)-1-piperazinyl]-2-oxoethyl]-2-propenamide)

• Product Name: N-[2-[4-(4-Chlorophenyl)-1-piperazinyl]-2-oxoethyl]-2-propenamide
• CAS No: 2305359-61-7
• MF: C₁₅H₁₈ClN₃O₂
• MW: 307.775322437286
• CID: 5412644
• PubChem ID: 137924404
• Update Time: 2025-06-11

N-[2-[4-(4-Chlorophenyl)-1-piperazinyl]-2-oxoethyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 2305359-61-7
• N-[2-[4-(4-Chlorophenyl)piperazin-1-yl]-2-oxoethyl]prop-2-enamide
• N-{2-[4-(4-chlorophenyl)piperazin-1-yl]-2-oxoethyl}prop-2-enamide
• EN300-26576500
• Z1938109814
• N-[2-[4-(4-Chlorophenyl)-1-piperazinyl]-2-oxoethyl]-2-propenamide

• Inchi： 1S/C15H18ClN3O2/c1-2-14(20)17-11-15(21)19-9-7-18(8-10-19)13-5-3-12(16)4-6-13/h2-6H,1,7-11H2,(H,17,20)
• InChI Key： BOJQDAMRNYLDCE-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCN(C2=CC=C(Cl)C=C2)CC1)=O)(=O)C=C

Computed Properties

• Exact Mass: 307.1087545g/mol
• Monoisotopic Mass: 307.1087545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.6Ų

Additional information on N-[2-[4-(4-Chlorophenyl)-1-piperazinyl]-2-oxoethyl]-2-propenamide

N-[2-[4-(4-Chlorophenyl)-1-piperazinyl]-2-oxoethyl]-2-propenamide (CAS No. 2305359-61-7): An Overview

N-[2-[4-(4-Chlorophenyl)-1-piperazinyl]-2-oxoethyl]-2-propenamide (CAS No. 2305359-61-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the piperazine class of compounds and exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications.

The chemical structure of N-[2-[4-(4-Chlorophenyl)-1-piperazinyl]-2-oxoethyl]-2-propenamide consists of a piperazine ring linked to a chlorophenyl group and an acrylamide moiety. The presence of these functional groups imparts specific pharmacological activities, including potential anti-inflammatory, antiviral, and neuroprotective effects. Recent studies have focused on elucidating the mechanisms through which this compound exerts its biological activities, providing valuable insights into its potential therapeutic applications.

In the context of medicinal chemistry, the piperazine scaffold is well-known for its ability to modulate various biological targets, including receptors, enzymes, and ion channels. The introduction of the chlorophenyl group and the acrylamide moiety in N-[2-[4-(4-Chlorophenyl)-1-piperazinyl]-2-oxoethyl]-2-propenamide further enhances its pharmacological profile by conferring additional selectivity and potency. This makes it an attractive candidate for drug development in areas such as neurodegenerative diseases, viral infections, and inflammatory disorders.

Recent research has highlighted the potential of N-[2-[4-(4-Chlorophenyl)-1-piperazinyl]-2-oxoethyl]-2-propenamide in modulating the activity of specific enzymes involved in inflammatory pathways. For instance, studies have shown that this compound can inhibit the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. By targeting these enzymes, N-[2-[4-(4-Chlorophenyl)-1-piperazinyl]-2-oxoethyl]-2-propenamide may offer a novel approach to managing inflammatory conditions with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Beyond its anti-inflammatory properties, N-[2-[4-(4-Chlorophenyl)-1-piperazinyl]-2-oxoethyl]-2-propenamide has also shown promise in antiviral research. Preliminary studies have demonstrated its ability to inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The mechanism by which this compound exerts its antiviral effects is not yet fully understood but is believed to involve interference with viral entry or replication processes within host cells.

In the realm of neuroprotection, N-[2-[4-(4-Chlorophenyl)-1-piperazinyl]-2-oxoethyl]-2-propenamide has been investigated for its potential to mitigate neuronal damage associated with neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preclinical studies have indicated that this compound can reduce oxidative stress and inflammation in neuronal cells, thereby protecting them from damage. These findings suggest that N-[2-[4-(4-Chlorophenyl)-1-piperazinyl]-2-oxoethyl]-2-propenamide may have therapeutic potential in treating neurodegenerative conditions.

The development of new drugs based on compounds like N-[2-[4-(4-Chlorophenyl)-1-piperazinyl]-2-oxoethyl]-2-propenamide requires a thorough understanding of their pharmacokinetic and pharmacodynamic properties. Preclinical studies have provided valuable data on the absorption, distribution, metabolism, and excretion (ADME) profile of this compound. These studies have shown that N-[2-[4-(4-Chlorophenyl)-1-piperazinyl]-2-oxoethyl]-2-propenamide exhibits favorable pharmacokinetic properties, including good oral bioavailability and a suitable half-life, making it a viable candidate for further clinical evaluation.

Clinical trials are essential for assessing the safety and efficacy of new drug candidates like N-[2-[4-(4-Chlorophenyl)-1-piperazinyl]-2-oxoethyl]-2-propenamide. While preclinical data are promising, it is crucial to conduct well-designed clinical trials to validate these findings in human subjects. Ongoing Phase I trials are currently evaluating the safety and tolerability of this compound in healthy volunteers. If these trials yield positive results, subsequent Phase II and III trials will be necessary to determine its efficacy in treating specific medical conditions.

In conclusion, N-[2-[4-(4-Chlorophenyl)-1-piperazinyl]-2-oxoethyl]-2-propenamide (CAS No. 2305359-61-7) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in areas such as inflammation, viral infections, and neurodegenerative diseases. As research continues to advance our understanding of this compound's mechanisms of action and safety profile, it holds significant promise for improving patient outcomes in various medical conditions.